Cas no 2034230-83-4 (4-(2-methyl-1,3-oxazol-4-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide)

• Product Name: 4-(2-methyl-1,3-oxazol-4-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034230-83-4
• MF: C₁₉H₁₈N₆O₃S
• MW: 410.449621677399
• CID: 6339426
• PubChem ID: 122246652
• Update Time: 2025-11-06

4-(2-methyl-1,3-oxazol-4-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-1,3-oxazol-4-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide
• 2034230-83-4
• AKOS032463942
• 4-(2-methyl-1,3-oxazol-4-yl)-N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]benzenesulfonamide
• 4-(2-methyl-1,3-oxazol-4-yl)-N-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide
• F6573-2049
• N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide

• Inchi： 1S/C19H18N6O3S/c1-13-24-18(12-28-13)14-3-5-16(6-4-14)29(26,27)23-10-17-19(21-8-7-20-17)15-9-22-25(2)11-15/h3-9,11-12,23H,10H2,1-2H3
• InChI Key： DGAASURZVLPNQM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=COC(C)=N2)=CC=1)(NCC1C(C2C=NN(C)C=2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 410.11610963g/mol
• Monoisotopic Mass: 410.11610963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 124Ų

Additional information on 4-(2-methyl-1,3-oxazol-4-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide

Compound CAS No 2034230-83-4: 4-(2-methyl-1,3-oxazol-4-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide

The compound with CAS No 2034230-83-4, known as 4-(2-methyl-1,3-oxazol-4-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a novel therapeutic agent in the treatment of various diseases, particularly in the realm of oncology and inflammation.

The molecular structure of this compound is characterized by the presence of a benzene ring substituted with a sulfonamide group at position 1. This sulfonamide group is further connected to a pyrazine ring via a methylene bridge. The pyrazine ring itself is substituted at position 3 with a 1-methylpyrazole group, which introduces additional electronic and steric effects into the molecule. Additionally, the benzene ring is substituted at position 4 with a 2-methyl oxazole group, which contributes to the overall aromaticity and stability of the compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving cross-coupling reactions and microwave-assisted synthesis. These methods have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. The synthesis begins with the preparation of the oxazole and pyrazole moieties, followed by their coupling with the sulfonamide core through carefully designed intermediates.

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have demonstrated that it exhibits potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. This activity is attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis. Furthermore, studies have shown that it possesses significant anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The mechanism of action of this compound involves its interaction with specific protein kinases, particularly those involved in signal transduction pathways such as the MAPK/ERK pathway. By inhibiting these kinases, the compound effectively disrupts cancer cell proliferation and induces apoptosis. Recent research has also explored its potential as a synergistic agent when combined with other chemotherapeutic drugs, enhancing their efficacy while reducing side effects.

In terms of pharmacokinetics, this compound demonstrates favorable properties such as good oral bioavailability and moderate plasma protein binding. These characteristics make it suitable for systemic administration, which is crucial for its therapeutic application. However, further studies are required to optimize its pharmacokinetic profile and minimize potential off-target effects.

The development of this compound has been supported by extensive computational modeling and molecular docking studies. These studies have provided insights into its binding affinity towards target proteins and have guided the design of more potent analogs. For instance, recent computational studies have identified key residues on the target protein that are critical for binding, paving the way for rational drug design.

In conclusion, CAS No 2034230-83-4 represents a promising lead compound in drug discovery research. Its unique structural features, combined with its potent biological activities, make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs in oncology and inflammation.